molecular formula C14H13NO2 B1171126 2-Propenoic acid, ethyl ester, polymer with ethenyl acetate, 1-ethenylhexahydro-2H-azepin-2-one and CAS No. 174662-96-5

2-Propenoic acid, ethyl ester, polymer with ethenyl acetate, 1-ethenylhexahydro-2H-azepin-2-one and

Cat. No. B1171126
CAS RN: 174662-96-5
InChI Key:
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Description

2-Propenoic acid, ethyl ester, polymer with ethenyl acetate, 1-ethenylhexahydro-2H-azepin-2-one and, also known as 2-Propenoic acid, ethyl ester, polymer with ethenyl acetate, 1-ethenylhexahydro-2H-azepin-2-one and, is a useful research compound. Its molecular formula is C14H13NO2. The purity is usually 95%.
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properties

CAS RN

174662-96-5

Product Name

2-Propenoic acid, ethyl ester, polymer with ethenyl acetate, 1-ethenylhexahydro-2H-azepin-2-one and

Molecular Formula

C14H13NO2

Molecular Weight

0

synonyms

2-Propenoic acid, ethyl ester, polymer with ethenyl acetate, 1-ethenylhexahydro-2H-azepin-2-one and 2-ethylhexyl 2-propenoate

Origin of Product

United States

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